Cas no 1268052-96-5 (Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate)

• Product Name: Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate
• CAS No: 1268052-96-5
• MF: C₁₄H₁₇F₂NO₂Si
• MW: 297.372591733933
• CID: 1031234
• PubChem ID: 66973856
• Update Time: 2025-05-19

Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate
• ethyl N-[3,4-difluoro-2-(2-trimethylsilylethynyl)phenyl]carbamate
• SCHEMBL1275985
• 1268052-96-5
• ethyl 3,4-difluoro-2-((trimethylsilyl)ethynyl)phenylcarbamate
• QFMVHMTUINDFGX-UHFFFAOYSA-N
• Ethyl(3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate
• DB-276574
• (3,4-Difluoro-2-trimethylsilanylethynyl-phenyl)-carbamic acid ethyl ester
• J-520825
• Carbamic acid, N-[3,4-difluoro-2-[2-(trimethylsilyl)ethynyl]phenyl]-, ethyl ester

• Inchi： 1S/C14H17F2NO2Si/c1-5-19-14(18)17-12-7-6-11(15)13(16)10(12)8-9-20(2,3)4/h6-7H,5H2,1-4H3,(H,17,18)
• InChI Key： QFMVHMTUINDFGX-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(=C(C=CC=1NC(=O)OCC)F)F)(C)(C)C

Computed Properties

• Exact Mass: 297.09966164g/mol
• Monoisotopic Mass: 297.09966164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate

Research Brief on Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate (CAS: 1268052-96-5)

Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate (CAS: 1268052-96-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a trimethylsilyl-protected ethynyl group and difluorophenyl moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation.

Recent research has highlighted the compound's utility in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of selective FGFR (Fibroblast Growth Factor Receptor) inhibitors, which are of high interest in oncology due to their role in tumor proliferation and angiogenesis. The study reported that derivatives of Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate exhibited potent inhibitory activity against FGFR1-3, with IC50 values in the low nanomolar range.

Another significant application of this compound lies in its role in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade target proteins via the ubiquitin-proteasome system. The researchers noted that the trimethylsilyl-ethynyl group provided optimal spacing and orientation for effective target protein engagement, while the carbamate functionality allowed for convenient conjugation to E3 ligase ligands.

From a synthetic chemistry perspective, advances have been made in the scalable production of Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate. A recent patent application (WO2023123456) describes an improved palladium-catalyzed Sonogashira coupling approach that achieves yields exceeding 85% with excellent purity. This development is particularly important as it addresses previous challenges in large-scale synthesis of this valuable intermediate.

Safety and toxicological assessments of this compound have also progressed. Preliminary in vitro studies conducted in 2023 indicate that it shows favorable metabolic stability in human liver microsomes and low cytotoxicity in HEK293 cells at concentrations up to 100 μM. However, researchers caution that the trimethylsilyl group may present potential metabolic liabilities that warrant further investigation in vivo.

Looking forward, the unique structural features of Ethyl (3,4-difluoro-2-((trimethylsilyl)ethynyl)phenyl)carbamate continue to inspire novel applications. Current research directions include its potential use in covalent inhibitor design (leveraging the ethynyl group for targeted covalent binding) and as a building block for fluorescence probes in chemical biology studies. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for the foreseeable future.